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Compound of Interest

Compound Name: 1-lodoadamantane

Cat. No.: B1585816

Essential Safety and Handling Guide for 1-
lodoadamantane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-lodoadamantane in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Chemical Properties

1-lodoadamantane is a solid, combustible, and light- and moisture-sensitive compound. It may
be harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the
skin, eyes, and respiratory tract.
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Property Value
Molecular Formula CioHasl
Molecular Weight 262.13 g/mol
Appearance Solid

Melting Point 75-76 °C

Storage Class

11 (Combustible Solids)

Incompatibilities

Strong oxidizing agents

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling 1-lodoadamantane.

Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles with

side shields

Protects against dust particles

and potential splashes.

Hand Protection

Disposable nitrile gloves
(double-gloving
recommended)

Provides a barrier against skin
contact. Nitrile offers good
resistance to a range of

chemicals.[1]

Body Protection

Long-sleeved lab coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 dust mask (for handling
solid)

Minimizes inhalation of

airborne particles.

Full-face respirator

Required if exposure limits are
exceeded or if irritation is

experienced.

Step-by-Step Handling Procedures
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All operations involving 1-lodoadamantane should be conducted within a certified chemical
fume hood to mitigate inhalation risks.[2]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

Assemble all necessary equipment and reagents before introducing 1-lodoadamantane to
the work area.

Don all required personal protective equipment as outlined in the table above.
Weighing and Transfer:

« Perform all weighing and transfer operations within the fume hood to control the dispersion
of solid particles.

o Use anti-static weigh boats or paper to prevent scattering of the powder.
e Handle the compound gently to avoid creating dust.

o Close the container tightly immediately after use.

Experimental Use:

o Keep all containers of 1-lodoadamantane sealed when not in use.

e Should any of the compound come into contact with your gloves, remove them immediately,
wash your hands, and don a new pair.

o Never wear contaminated gloves outside of the immediate work area.

Emergency Procedures
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Situation Action

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention.

Do not induce vomiting. Rinse mouth with water

Ingestion _ , _ ,
and seek immediate medical attention.
For small spills, absorb with an inert material
and place in a sealed container for disposal. For
Spill large spills, evacuate the area and contact your

institution's environmental health and safety

department.

Disposal Plan for Halogenated Waste

As a halogenated organic compound, 1-lodoadamantane and any materials contaminated
with it must be disposed of as hazardous waste.

Waste Segregation and Collection:

o Dedicated Waste Container: Collect all 1-lodoadamantane waste (solid residue,
contaminated consumables like gloves and weigh boats) in a designated, properly labeled,
and sealed hazardous waste container.

o Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and
list "1-lodoadamantane” as a constituent. Ensure the label includes the appropriate hazard
symbols.
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e Segregation: Do not mix halogenated waste with non-halogenated organic waste, as this can
significantly increase disposal costs and complexity. Keep it separate from acidic or alkaline
waste streams.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

Disposal Procedure:

o Once the waste container is full, arrange for its collection by your institution's certified
hazardous waste management provider.

o Follow all institutional and local regulations for the disposal of chemical waste.

Workflow for Handling and Disposal of 1-
lodoadamantane
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Verify Fume Hood Operation
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Figure 1. Procedural Workflow for 1-lodoadamantane

Click to download full resolution via product page

Caption: Procedural Workflow for 1-lodoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lodoadamantane]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-iodoadamantane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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